Cas no 64020-02-6 (3-[2,2-Bis(2-carboxyethoxymethyl)butoxy]propanoic acid)

• Product Name: 3-[2,2-Bis(2-carboxyethoxymethyl)butoxy]propanoic acid
• CAS No: 64020-02-6
• MF: C₁₅H₂₆O₉
• MW: 350.361546039581
• CID: 2675314
• Update Time: 2023-08-06

3-[2,2-Bis(2-carboxyethoxymethyl)butoxy]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3'-[[2-[(2-Carboxyethoxy)methyl]-2-ethyl-1,3-propanediyl]bis(oxy)]bis(propanoic acid)
• 6-(4-Carboxy-2-oxabutan-1-yl)-6-ethyl-4,8-dioxaundecanedioic acid
• 3-[2,2-Bis(2-carboxyethoxymethyl)butoxy]propanoic acid

• Inchi： 1S/C15H26O9/c1-2-15(9-22-6-3-12(16)17,10-23-7-4-13(18)19)11-24-8-5-14(20)21/h2-11H2,1H3,(H,16,17)(H,18,19)(H,20,21)
• InChI Key： SQMWRYZUTXKWCE-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)CC(COCCC(=O)O)(COCCC(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 339
• Topological Polar Surface Area: 140